Cas no 1346691-66-4 (Methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate
• CAS No: 1346691-66-4
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 1030075
• PubChem ID: 71304424
• Update Time: 2025-06-19

Methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2,4-difluorophenyl)nicotinate
• Methyl 5-(2,4-difluorophenyl)nicotite
• methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate
• Methyl 5-(2,4-difluorophenyl)-3-pyridinecarboxylate
• 1346691-66-4
• CS-0212830
• Methyl5-(2,4-difluorophenyl)nicotinate
• WDC69166
• DTXSID30745270
• BS-26800
• Methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate

• Inchi： 1S/C13H9F2NO2/c1-18-13(17)9-4-8(6-16-7-9)11-3-2-10(14)5-12(11)15/h2-7H,1H3
• InChI Key： BZTJGSHWKXFZMA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=NC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 249.06013485g/mol
• Monoisotopic Mass: 249.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 340.5±42.0 °C at 760 mmHg
• Flash Point: 159.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 5-(2,4-difluorophenyl)pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)